Cas no 251635-21-9 (4-Cyclopropyl-3-oxo-butyric acid methyl ester)

• Product Name: 4-Cyclopropyl-3-oxo-butyric acid methyl ester
• CAS No: 251635-21-9
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• MDL: MFCD11858301
• CID: 2182651
• PubChem ID: 22461283
• Update Time: 2025-06-13

4-Cyclopropyl-3-oxo-butyric acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Cyclopropyl-3-oxo-butyric acid methyl ester
• methyl 4-cyclopropyl-3-oxobutanoate
• DTXSID30625780
• DA-07688
• CS-0340834
• G63107
• Methyl 4-cyclopropyl-3-oxobutanoate, AldrichCPR
• SCHEMBL3956402
• methyl4-cyclopropyl-3-oxobutanoate
• KBYSOJRQVKSQPK-UHFFFAOYSA-N
• 251635-21-9
• MFCD11858301
• BKA63521
• SB36184
• EN300-1865731

• MDL： MFCD11858301
• Inchi： 1S/C8H12O3/c1-11-8(10)5-7(9)4-6-2-3-6/h6H,2-5H2,1H3
• InChI Key： KBYSOJRQVKSQPK-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)OC)CC1CC1

Computed Properties

• Exact Mass: 156.078644241g/mol
• Monoisotopic Mass: 156.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.4Ų

Additional information on 4-Cyclopropyl-3-oxo-butyric acid methyl ester

Comprehensive Guide to 4-Cyclopropyl-3-oxo-butyric acid methyl ester (CAS No. 251635-21-9): Properties, Applications, and Industry Insights

4-Cyclopropyl-3-oxo-butyric acid methyl ester (CAS No. 251635-21-9) is a specialized organic compound with a unique molecular structure that combines a cyclopropyl ring with a keto-ester functional group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential as a building block for more complex molecules. The methyl ester moiety enhances its solubility in organic solvents, making it particularly useful in synthetic chemistry applications.

In recent years, the demand for cyclopropyl-containing compounds has surged, driven by their prevalence in bioactive molecules. Researchers frequently search for "synthesis of 4-Cyclopropyl-3-oxo-butyric acid derivatives" or "applications of keto-esters in drug discovery," reflecting the growing interest in this chemical space. The compound’s 3-oxo-butyric acid backbone is also a key feature, as it mimics natural metabolic intermediates, enabling its use in biochemical studies.

From an industrial perspective, 251635-21-9 is often explored for its role in asymmetric synthesis and catalysis. A trending topic in organic chemistry is the development of sustainable synthetic methods, and this compound’s reactivity aligns well with green chemistry principles. Queries like "eco-friendly synthesis of cyclopropyl keto-esters" highlight the intersection of innovation and environmental responsibility in chemical manufacturing.

The compound’s stability under various conditions makes it a reliable candidate for scale-up processes. Analytical techniques such as NMR, HPLC, and mass spectrometry are commonly employed to characterize 4-Cyclopropyl-3-oxo-butyric acid methyl ester, ensuring purity and consistency for research or production. Laboratories often document its spectral data to facilitate reproducibility, addressing the frequent search term "spectroscopic properties of CAS 251635-21-9."

Beyond pharmaceuticals, this ester derivative has potential applications in fragrance and flavor industries, where cyclopropyl motifs contribute to unique olfactory profiles. The keyword "use of keto-esters in perfumery" underscores this niche but growing application area. Additionally, its role in polymer science as a monomer or crosslinking agent is an emerging research focus, particularly for materials requiring tailored thermal or mechanical properties.

Regulatory and safety profiles of 4-Cyclopropyl-3-oxo-butyric acid methyl ester are well-documented, with no significant hazards under standard handling conditions. This aligns with the industry’s emphasis on "safe handling of specialty esters"—a frequently searched topic among chemists and manufacturers. Proper storage recommendations typically include protection from moisture and extreme temperatures to maintain stability.

In summary, CAS No. 251635-21-9 represents a multifaceted compound bridging academic research and industrial applications. Its structural features cater to diverse synthetic needs while adhering to modern sustainability trends. As the scientific community continues to explore "new reactions with cyclopropyl keto-esters," this compound remains a valuable asset in the toolkit of organic chemists worldwide.